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Compound of Interest

Compound Name: Flagranone B

Cat. No.: B1249215

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flagranone B is a naturally occurring flavanone isolated from the nematode-trapping fungus
Duddingtonia flagrans. As a member of the flavanone class of secondary metabolites,
Flagranone B exhibits promising biological activities, including antimicrobial and nematicidal
effects. This document provides detailed application notes and protocols for utilizing
Flagranone B as a chemical probe to investigate relevant biological pathways and potential
therapeutic targets. While the precise molecular targets of Flagranone B are still under
investigation, its demonstrated biological effects suggest its utility as a probe in studies related
to microbial pathogenesis and nematode biology.

Physicochemical Properties and Data

Property Value Reference

Molecular Formula C1sH180s [1]

) Duddingtonia flagrans,
Source Organism [1][2]
Arthrobotrys flagrans

Compound Class Flavanone [31[4][5116]1[7]

Known Biological Activity Antimicrobial, Nematicidal [819]
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Proposed Mechanism of Action and Signaling
Pathways

Based on the known activities of flavanones and other natural product antimicrobials, two
primary hypothetical mechanisms of action for Flagranone B are proposed:

» Antimicrobial Activity: Disruption of Microbial Cell Signaling and Integrity. It is hypothesized
that Flagranone B may interfere with bacterial quorum sensing pathways, which are crucial
for regulating virulence and biofilm formation. Additionally, it may disrupt the integrity of the
microbial cell membrane, leading to cell death.

o Nematicidal Activity: Interference with Neuromuscular Signaling. Flagranone B may act on
key signaling pathways in nematodes, such as the TGF-3 or serotonin signaling pathways,
which are known to be involved in essential functions like motility and development.
Disruption of these pathways could lead to paralysis and death.

Diagram: Proposed Antimicrobial Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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